Cas no 70681-20-8 (rac Salsolinol Hydrochloride)
rac Salsolinol Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 6,7-Isoquinolinediol,1,2,3,4-tetrahydro-1-methyl-, hydrochloride (1:1)
- rac Salsolinol Hydrochloride
- (+/-)-Salsolinol, Hydrochloride
- (±)-SALSOLINOL, HYDROCHLORIDE
- 1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol,hydrochloride
- rac Salsolinol Hydro
- 1-Methyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline
- S1273_FLUKA
- 6,7-ISOQUINOLINEDIOL, 1,2,3,4-TETRAHYDRO-1-METHYL-, HYDROCHLORIDE
- Salsolinol (Hydrochloride)
- 1-Methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol--hydrogen chloride (1/1)
- 6,7-ISOQUINOLINEDIOL, 1,2,3,4-TETRAHYDRO-1-METHYL-, HYDROCHLORIDE (1:1)
- rac-1-Methyl-6,7-dihydroxy-1,2,3,4-tetrahydroisoquinoline
- CS-0109739
- AKOS024015211
- (1S)-1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol hydrochloride
- UNII-1C0F27WEAL
- (+-)-Salsolinol hydrochloride
- A836960
- Salsolinol HCl
- 1C0F27WEAL
- FT-0604489
- DTXSID60990913
- Q27252212
- (+/-)-Salsolinol hydrochloride
- 79923-51-6
- 1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol;hydrochloride
- Salsolinol hydrochloride, (+/-)-
- 70681-20-8
- 1-methyl-1,2,3,4-tetrahydroisoquinoline-6,7-diol hydrochloride
-
- Inchi: 1S/C10H13NO2.ClH/c1-6-8-5-10(13)9(12)4-7(8)2-3-11-6;/h4-6,11-13H,2-3H2,1H3;1H
- InChI Key: WSVCGYSRZYNJMC-UHFFFAOYSA-N
- SMILES: Cl.OC1C(=CC2CCNC(C)C=2C=1)O
Computed Properties
- Exact Mass: 215.07100
- Monoisotopic Mass: 215.0713064g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.5Ų
Experimental Properties
- Melting Point: 223-224°C
- Stability/Shelf Life: Store in freezer at -20°C
- PSA: 52.49000
- LogP: 2.43530
rac Salsolinol Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S100000-250mg |
rac Salsolinol Hydrochloride |
70681-20-8 | 250mg |
$ 133.00 | 2023-04-16 | ||
| TRC | S100000-500mg |
rac Salsolinol Hydrochloride |
70681-20-8 | 500mg |
$ 167.00 | 2023-09-06 | ||
| TRC | S100000-1g |
rac Salsolinol Hydrochloride |
70681-20-8 | 1g |
$ 305.00 | 2023-09-06 | ||
| TRC | S100000-5g |
rac Salsolinol Hydrochloride |
70681-20-8 | 5g |
$ 1303.00 | 2023-09-06 | ||
| A2B Chem LLC | AC54924-500mg |
(+/-)-Salsolinol, Hydrochloride |
70681-20-8 | 500mg |
$271.00 | 2023-12-30 | ||
| A2B Chem LLC | AC54924-1g |
(+/-)-Salsolinol, Hydrochloride |
70681-20-8 | 1g |
$395.00 | 2023-12-30 | ||
| A2B Chem LLC | AC54924-5g |
(+/-)-Salsolinol, Hydrochloride |
70681-20-8 | 5g |
$1293.00 | 2023-12-30 |
rac Salsolinol Hydrochloride Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on rac Salsolinol Hydrochloride
Comprehensive Guide to rac Salsolinol Hydrochloride (CAS No. 70681-20-8): Properties, Applications, and Research Insights
rac Salsolinol Hydrochloride (CAS No. 70681-20-8) is a chiral tetrahydroisoquinoline derivative that has garnered significant attention in neuroscience and pharmacology. This compound, formed endogenously in the human brain, plays a crucial role in understanding neurochemical pathways. Researchers are particularly interested in its potential implications for neurodegenerative diseases and dopamine metabolism, making it a hot topic in current biomedical research.
The molecular structure of rac Salsolinol HCl consists of a tetrahydroisoquinoline backbone with a hydroxyl group at the 6-position and a methyl group at the 1-position. Its hydrochloride salt form enhances stability and solubility, making it more suitable for laboratory and research applications. The rac prefix indicates that this is a racemic mixture, containing both (R)- and (S)-enantiomers, which is particularly important for studying stereospecific biological effects.
In recent years, scientific interest in Salsolinol derivatives has surged due to their potential connection with Parkinson's disease mechanisms. Studies suggest that rac Salsolinol Hydrochloride may interact with dopaminergic neurons, influencing neurotransmitter balance. This has led to increased searches for "Salsolinol and dopamine regulation" and "neuroprotective compounds research" in academic databases and search engines.
The compound's applications extend beyond neuroscience research. Pharmaceutical scientists are exploring rac Salsolinol HCl as a potential scaffold for developing novel therapeutic agents. Its unique structure makes it valuable for studying blood-brain barrier penetration and designing central nervous system-targeted drugs. These applications align with current trends in precision medicine and personalized treatment approaches for neurological disorders.
From a biochemical perspective, 70681-20-8 exhibits interesting properties that make it valuable for metabolic studies. Researchers frequently investigate its role in the endogenous alkaloid pathway and its potential as a biomarker for neurological conditions. The growing interest in metabolomics and neurochemical profiling has further increased demand for high-quality rac Salsolinol Hydrochloride reference standards.
Quality control is paramount when working with rac Salsolinol Hydrochloride. Analytical methods such as HPLC and mass spectrometry are commonly employed to verify purity and enantiomeric composition. The compound's stability under various conditions is another frequent search topic, particularly among researchers preparing long-term studies or developing analytical protocols.
The market for neurochemical research compounds like rac Salsolinol HCl has expanded significantly with advances in neuroscience technologies. Suppliers now offer this compound with various purity grades, from research-grade to analytical standards, catering to different experimental needs. This availability supports the growing trend of translational research bridging basic science and clinical applications.
Recent publications have explored novel synthesis routes for Salsolinol derivatives, aiming to improve yield and enantiomeric purity. These methodological advances respond to the research community's need for reliable access to this important neurochemical. The optimization of synthesis protocols for 70681-20-8 remains an active area of investigation in medicinal chemistry.
Safety considerations for handling rac Salsolinol Hydrochloride follow standard laboratory protocols for research chemicals. While not classified as hazardous under normal research conditions, proper personal protective equipment and handling procedures are recommended. This aligns with the broader scientific community's emphasis on laboratory safety standards and responsible research practices.
The future research directions for rac Salsolinol Hydrochloride appear promising, with potential applications in neuropharmacology, toxicology studies, and neurodegenerative disease models. As interest grows in neurochemical imbalances and their role in disease pathology, this compound will likely remain an important tool for neuroscientists and pharmacologists worldwide.
70681-20-8 (rac Salsolinol Hydrochloride) Related Products
- 5843-65-2(Higenamine)
- 52768-23-7(1,2,3,4-Tetrahydroisoquinoline-6,7-diol Hydrobromide)
- 493-48-1(Isoquinoline,1,2,3,4-tetrahydro-6,7-dimethoxy-1-methyl-, (1S)-)
- 4747-99-3(6,7-Isoquinolinediol,1-[(3,4-dihydroxyphenyl)methyl]-1,2,3,4-tetrahydro-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)